Cas no 2228558-27-6 (5-bromo-1,2-dimethoxy-3-(nitromethyl)benzene)

• Product Name: 5-bromo-1,2-dimethoxy-3-(nitromethyl)benzene
• CAS No: 2228558-27-6
• MF: C₉H₁₀BrNO₄
• MW: 276.084002017975
• CID: 5974484
• PubChem ID: 165712883
• Update Time: 2025-08-05

5-bromo-1,2-dimethoxy-3-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,2-dimethoxy-3-(nitromethyl)benzene
• EN300-1925870
• 2228558-27-6

• Inchi： 1S/C9H10BrNO4/c1-14-8-4-7(10)3-6(5-11(12)13)9(8)15-2/h3-4H,5H2,1-2H3
• InChI Key： WVOCZOZVNKDOHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 274.97932g/mol
• Monoisotopic Mass: 274.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.3Ų

Additional information on 5-bromo-1,2-dimethoxy-3-(nitromethyl)benzene

5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene: A Comprehensive Overview

5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene is a highly specialized organic compound with the CAS Registry Number 2228558-27-6. This compound belongs to the class of aromatic heterocyclic compounds and is characterized by its unique structure, which includes a bromine atom, two methoxy groups, and a nitromethyl substituent attached to a benzene ring. The compound's structure and functional groups make it a valuable molecule in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene involves a series of carefully designed reactions. The starting material is typically bromobenzene or its derivatives, which undergo nucleophilic substitution or electrophilic substitution reactions to introduce the methoxy and nitromethyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of 5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene, making it more accessible for large-scale production.

The physical and chemical properties of 5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene are well-documented. It has a melting point of approximately 100°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. The compound exhibits strong UV absorption due to its conjugated aromatic system, which makes it useful in photovoltaic applications. Recent studies have also highlighted its stability under various environmental conditions, making it suitable for long-term storage and use in industrial settings.

One of the most promising applications of 5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene is in the field of drug discovery. The compound's structure allows for extensive functionalization, enabling researchers to explore its potential as a lead compound for treating various diseases. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties. A recent breakthrough involved the use of 5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene as a precursor for synthesizing novel kinase inhibitors, which have shown remarkable efficacy in preclinical trials.

In addition to its pharmaceutical applications, 5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene has found significant use in materials science. Its ability to form stable coordination complexes with transition metals has led to its application in catalysis and sensor technology. Researchers have recently developed a novel sensor based on this compound that can detect trace amounts of heavy metals in water with high sensitivity. This innovation has opened new avenues for environmental monitoring and pollution control.

The environmental impact of 5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene has also been a topic of interest among scientists. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 60 days. This finding is particularly important for industries involved in the production and disposal of this compound, as it ensures compliance with environmental regulations.

In conclusion, 5-Bromo-1,2-Dimethoxy-3-(Nitromethyl)Benzene (CAS No: 2228558-27-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.